Benzoic acid, 2-(2-methylpropyl)oxy-, methyl ester

• IUPAC Name: methyl 2-(2-methylpropoxy)benzoate
• InChI: InChI=1S/C12H16O3/c1-9(2)8-15-11-7-5-4-6-10(11)12(13)14-3/h4-7,9H,8H2,1-3H3
• InChI Key: PPVSESCRWNBVDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC=C1C(=O)OC
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol

Description

Benzoic acid, 2-(2-methylpropyl)oxy-, methyl ester is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Application in Gas Chromatography : Benzoic acid derivatives, such as benzoic acid methyl ester, can be determined in soft drinks using gas chromatography with on-line pyrolytic methylation, offering a simple and sensitive method for analysis (Pan et al., 2005).

• Pharmacokinetics Study : Benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester's pharmacokinetics were investigated in rats, revealing its rapid distribution in plasma and an absolute bioavailability of 34.5% (Xu et al., 2020).

• Development of Water-Soluble Aspirin Prodrugs : Water-soluble (benzoyloxy)methyl esters of acetylsalicylic acid (ASA), a common form of aspirin, have been synthesized. These compounds, which include nitric oxide-releasing benzoic acids, show promise in inhibiting platelet aggregation and have potential for clinical applications (Rolando et al., 2013).

• Role in Food and Cosmetics : Benzoic acid and its derivatives, including various esters, are widely used as preservatives and flavoring agents in food, cosmetics, and hygiene products. They are naturally occurring in plant and animal tissues and are also produced by microorganisms (del Olmo et al., 2017).

Synthesis routes and methods

Procedure details

In 100 ml of N,N-dimethylformamide are dissolved 10.0 g of methyl salicylate, 18.1 g of potassium carbonate and 11.3 ml of isobutyl iodide. The solution is heated under reflux for 1.5 hours with stirring. The reaction mixture is added to a mixture of ethyl acetate and water, pH is adjusted to 2.0 with 6 mol/L hydrochloric acid, and the organic layer is separated. The organic layer thus obtained is washed with water and saturated aqueous solution of sodium chloride successively and dried over anhydrous magnesium sulfate, and then the solvent is distilled off under reduced pressure. The residue thus obtained is purified by silica gel column chromatography (eluent; n-hexane:ethyl acetate=95:5) to obtain 4.2 g of methyl 2-isobutoxybenzoate as a light yellow oily product.